Cas no 77709-13-8 (3-methylpyridazine-4-carbaldehyde)

• Product Name: 3-methylpyridazine-4-carbaldehyde
• CAS No: 77709-13-8
• MF: C₆H₆N₂O
• MW: 122.12464094162
• CID: 1092362
• PubChem ID: 12682580
• Update Time: 2025-09-05

3-methylpyridazine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-Pyridazinecarboxaldehyde
• 3-methylpyridazine-4-carbaldehyde
• SCHEMBL12778096
• CS-0380525
• A917284
• 77709-13-8
• AKOS006302308

• MDL： MFCD10700252
• Inchi： 1S/C6H6N2O/c1-5-6(4-9)2-3-7-8-5/h2-4H,1H3
• InChI Key： LDBRSCSNNWVAFZ-UHFFFAOYSA-N
• SMILES： O=CC1C=CN=NC=1C

Computed Properties

• Exact Mass: 122.048012819g/mol
• Monoisotopic Mass: 122.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Boiling Point: 306.3±22.0°C at 760 mmHg

3-methylpyridazine-4-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes